Benzyl Bromide Benzyl Bromide Benzyl bromide appears as a colorless liquid with an agreeable odor. Toxic by inhalation and by skin absorption. It is slightly soluble in water and denser than water (density 1.44 g / cm3 (Aldrich)). A lachrymator. Corrosive to metals and tissue.
Benzyl bromide is a member of the class of benzyl bromides that is toluene substituted on the alpha-carbon with bromine. It has a role as a lachrymator.
Brand Name: Vulcanchem
CAS No.: 100-39-0
VCID: VC0042689
InChI: InChI=1S/C7H7Br/c8-6-7-4-2-1-3-5-7/h1-5H,6H2
SMILES: C1=CC=C(C=C1)CBr
Molecular Formula: C7H7B
Molecular Weight: 171.03 g/mol

Benzyl Bromide

CAS No.: 100-39-0

Reference Standards

VCID: VC0042689

Molecular Formula: C7H7B

Molecular Weight: 171.03 g/mol

Benzyl Bromide - 100-39-0

CAS No. 100-39-0
Product Name Benzyl Bromide
Molecular Formula C7H7B
Molecular Weight 171.03 g/mol
IUPAC Name bromomethylbenzene
Standard InChI InChI=1S/C7H7Br/c8-6-7-4-2-1-3-5-7/h1-5H,6H2
Standard InChIKey AGEZXYOZHKGVCM-UHFFFAOYSA-N
Impurities Mixt of benzyl bromide (technical prod contained o- and p-bromotoluene contaminants).
SMILES C1=CC=C(C=C1)CBr
Canonical SMILES C1=CC=C(C=C1)CBr
Boiling Point 388 to 390 °F at 760 mm Hg (NTP, 1992)
201.0 °C
191 °C
198-199 °C
Colorform Clear, refractive liquid
Colorless to yellow liquid
Lacrimatory liquid
Density 1.441 at 71.6 °F (USCG, 1999)
1.4380 at 20 °C
Relative density (water = 1): 1.438
Flash Point 188 °F (NTP, 1992)
86 °C (187 °F) - closed cup
79 °C (closed cup)
79 °C c.c.
Melting Point 27 to 30 °F (NTP, 1992)
-3.0 °C
-1.5 °C
-4.0 °C
Physical Description Benzyl bromide appears as a colorless liquid with an agreeable odor. Toxic by inhalation and by skin absorption. It is slightly soluble in water and denser than water (density 1.44 g / cm3 (Aldrich)). A lachrymator. Corrosive to metals and tissue.
COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.
Description Benzyl bromide appears as a colorless liquid with an agreeable odor. Toxic by inhalation and by skin absorption. It is slightly soluble in water and denser than water (density 1.44 g / cm3 (Aldrich)). A lachrymator. Corrosive to metals and tissue.
Benzyl bromide is a member of the class of benzyl bromides that is toluene substituted on the alpha-carbon with bromine. It has a role as a lachrymator.
Shelf Life Stable under recommended storage conditions.
Solubility Reaction (NTP, 1992)
In water, 385 mg/L at 25 °C (est)
Miscible in ethanol and ether; soluble in carbon tetrachloride
Sol in benzene
Solubility in water: reaction
Synonyms α-Bromotoluene; (Bromomethyl)benzene; (Bromophenyl)methane; 1-(Bromomethyl)benzene; Benzyl Bromide; NSC 8041; Phenylmethyl Bromide; α-Bromotoluene; ω-Bromotoluene; (Bromomethyl)-benzene; BnBr
Vapor Density 5.8 (NTP, 1992) (Relative to Air)
5.8 (Air = 1)
Relative vapor density (air = 1): 5.9
Vapor Pressure 1 mm Hg at 90 °F (NTP, 1992)
0.45 mmHg
0.450 mm Hg at 25 °C
Vapor pressure, Pa at 32.2 °C: 133
PubChem Compound 7498
Last Modified Nov 11 2021
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